Cas no 137726-00-2 (4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid)

• Product name: 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid
• CAS No: 137726-00-2
• MF: C₁₂H₁₅N₃O₄
• MW: 265.2652
• MDL: MFCD01568172
• CID: 1027492
• PubChem ID: 2765760

4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid
• 4-(4-Methylpiperazino)-3-nitrobenzene-carboxylic acid
• 4‐(4‐METHYLPIPERAZINO)‐3‐NITROBENZENECARBOXYLIC ACID
• 3-nitro-4-(4-methyl-1-piperazinyl)benzoic acid
• Z55982403
• 10N-040
• DTXSID00377562
• J-513545
• J-007052
• SR-01000575236-1
• AN-465/37270001
• Oprea1_118770
• SR-01000575236
• G27365
• CS-0445511
• 137726-00-2
• SCHEMBL4290148
• 4-(4-methylpiperazino)-3-nitrobenzenecarboxylic acid
• EN300-09353
• AKOS000214164
• STK506871
• MFCD01568172
• EU-0029297
• SDCCGSBI-0661351.P001

• MDL： MFCD01568172
• Inchi： InChI=1S/C12H15N3O4/c1-13-4-6-14(7-5-13)10-3-2-9(12(16)17)8-11(10)15(18)19/h2-3,8H,4-7H2,1H3,(H,16,17)
• InChI Key： OELXEJIGVMEIJK-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.10635
• Monoisotopic Mass: 265.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Melting Point: 264°
• Boiling Point: 264°C
• PSA: 86.92

4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid

4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid (CAS No. 137726-00-2): A Comprehensive Overview

4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid (CAS No. 137726-00-2) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents and advanced materials.

The chemical structure of 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid consists of a nitrobenzoic acid core linked to a 4-methylpiperazine moiety. The presence of the nitro group imparts strong electron-withdrawing properties, while the piperazine ring provides a flexible and polarizable framework. These characteristics make the compound an attractive candidate for various biological and chemical applications.

In the realm of medicinal chemistry, 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid has been extensively studied for its potential as a lead compound in drug discovery. Recent research has highlighted its ability to modulate specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent agonist activity at the serotonin 5-HT_2A receptor, suggesting its potential in the treatment of psychiatric disorders such as depression and anxiety.

Beyond its pharmacological properties, 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid has also shown promise in the development of advanced materials. Its unique electronic and structural properties make it suitable for use in organic electronics, particularly in the fabrication of organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. Research conducted at the University of California, Berkeley, has demonstrated that thin films of this compound exhibit excellent charge transport properties, making it a valuable component in next-generation electronic devices.

The synthesis of 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid typically involves a multi-step process that includes nitration, coupling reactions, and functional group transformations. One common synthetic route involves the nitration of 3-nitrobenzoic acid followed by coupling with 1-methylpiperazine using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). This method yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to note that while this compound is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used when handling it to minimize exposure risks.

The future prospects for 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid are promising. Ongoing research continues to explore its potential applications in both medicinal chemistry and materials science. For example, recent studies have focused on optimizing its pharmacokinetic properties to enhance its therapeutic efficacy and reduce side effects. Additionally, efforts are being made to develop more efficient synthetic methods to improve its scalability for large-scale production.

In conclusion, 4-(4-Methylpiperazin-1-yl)-3-nitrobenzoic acid (CAS No. 137726-00-2) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in medicinal chemistry and materials science.